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Compound of Interest

Compound Name: N-Butylphthalimide

Cat. No.: B073850

Abstract: This technical guide provides a comprehensive overview of the safety and handling
protocols for N-Butylphthalimide (CAS No: 1515-72-6). It is intended for researchers,
scientists, and drug development professionals who may handle this compound in a laboratory
setting. This document consolidates available data on physical and chemical properties, hazard
classifications, toxicological information, and emergency procedures. Particular emphasis is
placed on personal protective equipment, exposure controls, and safe workflow practices. Due
to a lack of exhaustive toxicological data, a cautious approach is strongly recommended when
handling this substance.

Compound Identification and Properties

N-Butylphthalimide, also known as 2-butylisoindoline-1,3-dione, is an organic compound
utilized in organic synthesis and medicinal chemistry.[1][2] It serves as a reagent and an
intermediate in the synthesis of various pharmaceuticals and other compounds.[1] Its molecular
formula is C12H13NO2.[1][3][4][5]

Table 1: Physical and Chemical Properties of N-
Butylphthalimide
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Property Value
CAS Number 1515-72-6[3][4][6]
EC Number 216-157-5[3][6][7]
Molecular Weight 203.24 g/mol [3][4]1[5]
Solid; White to off-white or slight yellow
Appearance . .
crystalline solid[1][2][3][4]
Melting Point 29 - 36 °C[3][4]1[7]
- _ 120-123 °C @ 5 mmHg[3][4] ~310 °C @ 760
Boiling Point )
mmHg (estimated)[8][9]
Flash Point >110 °CJ3]

Sparingly soluble; 119.5 mg/L @ 25 °C

Water Solubility (estimated)[2][3][8]

Solubility in Organic Solvents Soluble in ethanol and acetone[1]
Partition Coefficient (log Pow) 2.56 - 3.15[3][5][8]
Vapor Pressure 0.000623 mmHg @ 25°CJ[9]

Hazard Identification and Classification

The hazard classification for N-Butylphthalimide can vary between suppliers, though there is
a consensus on its potential for causing serious eye irritation.[5][10] Some safety data sheets
indicate that, according to Regulation (EC) No 1272/2008, the substance is not classified as
hazardous.[6] However, aggregated GHS information from multiple notifications to the ECHA
C&L Inventory identifies several hazards.[5] A "Warning" signal word is appropriate based on
this data.[3][7][9]

Table 2: Aggregated GHS Hazard Classification for N-
Butylphthalimide
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Hazard Class Hazard Code Statement Pictogram
Serious eye H319 Causes serious eye GHSO07 (Exclamation
damage/eye irritation irritation[5][7][10] Mark)[7]
Skin Ha L5 Causes skin GHSO07 (Exclamation
corrosion/irritation irritation[5][10] Mark)

o Harmful if GHSO07 (Exclamation
Acute toxicity, oral H302

swallowed[5][10] Mark)

Note: The percentage of notifications supporting these classifications varies. Eye irritation is the
most consistently reported hazard (85-96% of notifications).[5][10]

Toxicological Profile

A critical consideration for handling N-Butylphthalimide is that its chemical, physical, and
toxicological properties have not been thoroughly investigated.[3] The available safety data
sheets frequently report "no data available" for many standard toxicological endpoints.

Table 3: Summary of Toxicological Data
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Endpoint Result

Acute Toxicity (Oral, Dermal, Inhalation) No data available[3]

No data available (though classified as an
irritant)[3]

Skin Corrosion/Irritation

) o No data available (though classified as a serious
Serious Eye Damage/Irritation

irritant)[3]
Respiratory or Skin Sensitisation No data available[3]
Germ Cell Mutagenicity No data available[3]

No component of this product present at levels =
Carcinogenicity 0.1% is identified as a probable, possible or

confirmed human carcinogen by IARC.[3]

Reproductive Toxicity No data available[3]

Specific Target Organ Toxicity (Single/Repeated) No data available[3]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of N-Butylphthalimide are
not provided in the reviewed safety literature. Hazard classifications are typically derived from
studies following internationally recognized guidelines, such as those from the Organisation for
Economic Co-operation and Development (OECD).

Representative Protocol: OECD Test Guideline 437 (Bovine Corneal Opacity and Permeability
Test Method for Identifying Ocular Corrosives and Severe Irritants)

This protocol is provided as an example of how "serious eye irritation” (H319) would be
experimentally determined using an in vitro method to reduce animal testing.

» Objective: To assess the potential of a test chemical to induce serious eye damage by
measuring its effect on corneal opacity and permeability.

» Apparatus: Opacitometer, spectrophotometer, isolated bovine corneas.
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o Methodology:

o Cornea Preparation: Bovine corneas are obtained from freshly slaughtered cattle,
dissected, and mounted in holders.

o Exposure: The test substance (N-Butylphthalimide, likely dissolved in a suitable solvent)
is applied to the epithelial surface of the cornea for a defined period (e.g., 10 minutes). A
negative control (saline) and a positive control (e.g., ethanol) are run in parallel.

o Incubation & Rinsing: After exposure, the cornea is thoroughly rinsed and incubated in a
holding medium.

o Opacity Measurement: Corneal opacity is measured using an opacitometer, which
guantifies the amount of light that passes through the cornea.

o Permeability Measurement: After the opacity reading, the permeability of the cornea is
assessed. Sodium fluorescein dye is applied to the epithelial side, and the amount of dye
that penetrates to the endothelial side is measured with a spectrophotometer.

o Data Analysis: An In Vitro Irritancy Score (IVIS) is calculated based on the mean opacity and
permeability values. This score is used to classify the substance. A substance is identified as
causing serious eye damage if the IVIS score exceeds a validated threshold.

Safe Handling and Storage Workflow

A systematic workflow is essential to minimize exposure and risk. The following diagram
outlines the key stages in the laboratory lifecycle of N-Butylphthalimide.
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Preparation & Use

Receiving
- Verify chemical
- Check container integrity

Storage
- Cool, dry, well-ventilated
- Tightly closed container
- Store under inert gas

Handling & Use
- Use in fume hood
- Avoid dust/aerosol generation
- Ground equipment

I
}
: If spill occurs
I
i Contingency|& Disposal
1
1
Mandatory PPE Accidental Release
- Safety glasses with side-shields - Evacuate area R
- Nitrile gloves - Wear full PPE :
- Lab coat - Avoid creating dust !
|
If exposure occursi After use
A 4
First Aid

Spill Cleanup
- Sweep or scoop solid material
- Place in sealed container
- Clean area

- Eyes: Rinse 15+ min
- Skin: Wash with soap/water
- Inhalation: Move to fresh air
- Ingestion: Rinse mouth

Waste Disposal
- Collect in labeled, sealed container

- Dispose via licensed contractor
- Follow local regulations

Click to download full resolution via product page

Workflow for the safe laboratory handling of N-Butylphthalimide.
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Exposure Controls and Personal Protection

Effective control of exposure is paramount. This is achieved through a combination of
engineering controls and appropriate personal protective equipment (PPE).

e Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of dust or aerosols.[3]

o Provide appropriate exhaust ventilation at places where dust is formed.[3][6]

o Safety showers and eyewash stations must be readily accessible and in close proximity to
the workstation.[11]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Chemical safety glasses with side-shields conforming to EN166 (EU)
or NIOSH (US) standards are mandatory.[3]

o Skin Protection:

= Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be
inspected prior to use and replaced if damaged.[3]

= Clothing: Wear a lab coat or other impervious clothing to prevent skin contact.[3]

o Respiratory Protection: If ventilation is insufficient or dust formation is likely, a
NIOSH/MSHA-approved particulate respirator should be used.[12]

First Aid and Emergency Procedures
First Aid Measures

Immediate action is required in case of accidental exposure. Always consult a physician after
administering first aid and show them the Safety Data Sheet (SDS).[3]

 Inhalation: Move the person into fresh air.[3] If breathing is difficult or has stopped, provide
artificial respiration or oxygen and seek immediate medical attention.[3][6]
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o Skin Contact: Immediately remove contaminated clothing.[6] Wash the affected area
thoroughly with soap and plenty of water.[3][6] Consult a physician if irritation develops.

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, holding the eyelids open.[3] Remove contact lenses if present and easy to do.[3][9]
Continue rinsing and consult a physician immediately.[3]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person.[3] Rinse the mouth with water and consult a physician.[3]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][6]

e Specific Hazards: Combustion may produce hazardous gases, including carbon oxides (CO,
C0O2) and nitrogen oxides (NOx).[3]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other
positive pressure mode.[3]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear the appropriate level of PPE
(see Section 6) to prevent contact with skin and eyes and to avoid inhaling dust.[3][6] Ensure
adequate ventilation.

e Environmental Precautions: Prevent the product from entering drains or waterways.[3][6]

e Containment and Cleanup: Carefully sweep up or scoop the spilled solid material, avoiding
the generation of dust.[3] Place the material into a suitable, closed, and labeled container for
disposal.[3][6] Clean the spill area thoroughly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of N-Butylphthalimide]. BenchChem, [2025]. [Online PDF]. Available at:
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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